Cas no 28001-33-4 (1-cyclopropyl-2,5-dihydro-1H-pyrrole-2,5-dione)

1-Cyclopropyl-2,5-dihydro-1H-pyrrole-2,5-dione is a cyclic imide derivative characterized by its cyclopropyl substituent and reactive dihydro-pyrrole-dione core. This structure confers versatility in synthetic applications, particularly as a building block in organic synthesis and pharmaceutical intermediates. The cyclopropyl group enhances steric and electronic properties, potentially improving stability and reactivity in cycloaddition or nucleophilic substitution reactions. The conjugated system within the pyrrole-dione moiety may facilitate participation in photochemical or catalytic processes. Its rigid framework is advantageous for designing constrained analogs in medicinal chemistry. The compound’s purity and defined stereochemistry, if applicable, are critical for reproducible results in research and industrial applications.

1-cyclopropyl-2,5-dihydro-1H-pyrrole-2,5-dione structure

28001-33-4 structure

Product Name:1-cyclopropyl-2,5-dihydro-1H-pyrrole-2,5-dione

CAS No:28001-33-4

MF:C₇H₇NO₂

MW:137.135981798172

MDL:MFCD05662910

CID:251648

PubChem ID:1516407

Update Time:2025-06-07

1-cyclopropyl-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-2,5-dione,1-cyclopropyl-
- 1-cyclopropyl-1H-Pyrrole-2,5-dione
- 1-CYCLOPROPYL-PYRROLE-2,5-DIONE
- AC1LTXAI
- AC1Q6DP2
- CTK4G0608
- HMS1773G19
- N-Cyclopropylmaleimid
- N-cyclopropyl-maleimide
- SureCN209765
- 1-cyclopropyl-2,5-dihydro-1H-pyrrole-2,5-dione
- 1-cyclopropylpyrrole-2,5-dione
- AKOS000249393
- EN300-23924
- 28001-33-4
- MFCD05662910
- LS-09540
- Z166648620
- F1967-6700
- DTXSID00363965
- SCHEMBL209765
- CS-0450458
- FT-0743718
- MDL： MFCD05662910
- Inchi： 1S/C7H7NO2/c9-6-3-4-7(10)8(6)5-1-2-5/h3-5H,1-2H2
- InChI Key： BJALBKKIIRSGQN-UHFFFAOYSA-N
- SMILES： O=C1C=CC(N1C1CC1)=O

Computed Properties

Exact Mass: 137.04771
Monoisotopic Mass: 137.048
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 37.4Å²

Experimental Properties

Density: 1.475
Boiling Point: 248.3°Cat760mmHg
Flash Point: 114.2°C
Refractive Index: 1.646
PSA: 37.38
LogP: 0.01170

1-cyclopropyl-2,5-dihydro-1H-pyrrole-2,5-dione Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-cyclopropyl-2,5-dihydro-1H-pyrrole-2,5-dione Pricemore >>

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